2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)oxy)-N-(4-((2-(ethylamino)-6-methylpyrimidin-4-yl)amino)phenyl)acetamide

• IUPAC Name: N-[4-[[2-(ethylamino)-6-methylpyrimidin-4-yl]amino]phenyl]-2-(6-pyrazol-1-ylpyridazin-3-yl)oxyacetamide
• InChI: InChI=1S/C22H23N9O2/c1-3-23-22-25-15(2)13-18(28-22)26-16-5-7-17(8-6-16)27-20(32)14-33-21-10-9-19(29-30-21)31-12-4-11-24-31/h4-13H,3,14H2,1-2H3,(H,27,32)(H2,23,25,26,28)
• InChI Key: QAXYRFPPXCWNFN-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)NC2=CC=C(C=C2)NC(=O)COC3=NN=C(C=C3)N4C=CC=N4)C
• Molecular Formula: C22H23N9O2
• Molecular Weight: 445.5 g/mol

Description

2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)oxy)-N-(4-((2-(ethylamino)-6-methylpyrimidin-4-yl)amino)phenyl)acetamide is a useful research compound. Its molecular formula is C22H23N9O2 and its molecular weight is 445.487. The purity is usually 95%.
BenchChem offers high-quality 2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)oxy)-N-(4-((2-(ethylamino)-6-methylpyrimidin-4-yl)amino)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)oxy)-N-(4-((2-(ethylamino)-6-methylpyrimidin-4-yl)amino)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Biological Applications :

  • A study by Rahmouni et al. (2016) focused on the synthesis of pyrazolopyrimidine derivatives and their biological evaluation as anticancer and anti-5-lipoxygenase agents, highlighting their potential in medical research (Rahmouni et al., 2016).

• Antimicrobial Properties :

  • Research by Hossan et al. (2012) showed that derivatives of pyrimidinone and oxazinone, synthesized using related chemical compounds, exhibited significant antibacterial and antifungal activities (Hossan et al., 2012).
  • Bhuiyan et al. (2006) also synthesized new thienopyrimidine derivatives, demonstrating pronounced antimicrobial activity, which is crucial in the development of new antimicrobial agents (Bhuiyan et al., 2006).

• Anticancer Research :

  • The study by Zaki et al. (2016) involved the synthesis of selenolo[2,3-c]pyrazole compounds, including pyrimidine derivatives, which showed significant antibacterial, antifungal, and anti-inflammatory activities, suggesting their potential in cancer research (Zaki et al., 2016).

• Heterocyclic Synthesis :

  • Ibrahim and Behbehani (2014) established a synthesis route for pyridazin-3-one derivatives, highlighting the versatility of related compounds in the synthesis of complex heterocycles (Ibrahim & Behbehani, 2014).

• Coordination Complexes and Antioxidant Activity :

  • Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and their coordination complexes, showing significant antioxidant activity, which is important in the study of oxidative stress-related diseases (Chkirate et al., 2019).